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Compound of Interest

Compound Name: Flucycloxuron

CAS No.: 94050-52-9

Cat. No.: B1233095

Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical

compounds you handle. Flucycloxuron, a benzoylphenylurea insecticide, while a valuable tool

in specific research applications, necessitates a rigorous and informed approach to its disposal.

This guide provides a detailed, step-by-step framework for the safe and compliant disposal of

Flucycloxuron, ensuring the protection of both laboratory personnel and the environment. Our

commitment is to empower you with the knowledge to manage chemical waste responsibly,

fostering a culture of safety and environmental stewardship.

Understanding Flucycloxuron: A Profile
Flucycloxuron is an insecticide and acaricide that functions by inhibiting chitin biosynthesis, a

critical process in the development of insects and mites.[1][2] While its use in agriculture is now

largely obsolete in many regions, its specific mode of action may still be of interest in various

research contexts.[1] A thorough understanding of its properties is the foundation of its safe

handling and disposal.
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Property Description Source

Chemical Family Benzoylphenylurea [1]

CAS Number 113036-88-7 [3]

Molecular Formula C25H20ClF2N3O3 [3]

Primary Hazards

Causes serious eye irritation.

May cause long-lasting harmful

effects to aquatic life.

[4]

Formulation

Often supplied as a solution,

for example, in acetonitrile.

The solvent introduces its own

set of hazards (e.g.,

flammability).

[3]

The Regulatory Landscape: Navigating Compliance
The disposal of Flucycloxuron, like all pesticides, is governed by a multi-tiered regulatory

framework. In the United States, the Resource Conservation and Recovery Act (RCRA)

provides the primary federal oversight for hazardous waste management. It's crucial to

recognize that once a decision is made to discard a pesticide, it is classified as a solid waste

and may be subject to hazardous waste regulations.[3]

Furthermore, the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) mandates that

pesticide labels include specific disposal instructions.[4] However, for laboratory purposes,

where Flucycloxuron may be used in smaller quantities or in novel applications, these label

instructions may not be sufficient.

State and local regulations often impose stricter requirements than federal mandates.

Therefore, it is imperative to consult with your institution's Environmental Health and Safety

(EHS) department to ensure full compliance with all applicable rules.

Step-by-Step Disposal Protocol for Flucycloxuron
This protocol outlines the essential steps for the safe disposal of Flucycloxuron from a

laboratory setting.
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Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste at the point of generation is the most

critical step in ensuring safe disposal.

Aqueous Waste: Solutions containing Flucycloxuron should be collected in a designated,

clearly labeled, and chemically compatible waste container. The container must be sealed to

prevent evaporation and accidental spillage.

Solid Waste: This includes contaminated personal protective equipment (PPE) such as

gloves and absorbent materials from spill cleanups, as well as any solid Flucycloxuron.

These materials should be collected in a separate, clearly labeled waste container.

Empty Containers: Even "empty" containers can retain residual amounts of the chemical and

should be treated as hazardous waste. Do not rinse containers and pour the rinsate down

the drain. The original product container should be disposed of as hazardous waste.

Step 2: Waste Container Labeling
Accurate and detailed labeling of waste containers is not only a regulatory requirement but also

a critical safety measure. Your institution's EHS department will provide specific labeling

guidelines, which typically include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (e.g., "Flucycloxuron in Acetonitrile")

The approximate concentration of each chemical

The associated hazards (e.g., "Toxic," "Flammable," "Environmental Hazard")

The date of waste accumulation

Step 3: Storage of Flucycloxuron Waste
Proper storage of hazardous waste pending disposal is essential to prevent accidents and

environmental contamination.
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Store waste containers in a designated satellite accumulation area (SAA) that is secure and

under the control of the laboratory personnel.

Ensure the storage area is well-ventilated.

Use secondary containment (e.g., a chemical-resistant tray) to capture any potential leaks or

spills.

Do not store incompatible waste types together.

Step 4: Arranging for Disposal
The final step is the transfer of the hazardous waste to a licensed disposal facility.

Contact your EHS Department: Your institution's EHS department is the primary point of

contact for arranging hazardous waste disposal. They have established procedures and

contracts with licensed hazardous waste disposal vendors.

Waste Pickup: The EHS department will schedule a pickup of your properly labeled and

stored hazardous waste containers.

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately. This documentation creates a "cradle-to-grave" record of the waste's

journey to its final disposal.

Contingency and Emergency Plan
Accidents can happen, and a well-defined emergency plan is crucial.

Spill Response:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or involves a highly volatile solvent, evacuate the area.

Personal Protective Equipment (PPE): Before attempting to clean a small spill, don

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.
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Containment: Use a spill kit with absorbent materials to contain the spill. Do not use

combustible materials to absorb flammable solvent spills.

Cleanup: Carefully collect the absorbent material and place it in a designated hazardous

waste container.

Report: Report all spills to your supervisor and the EHS department.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the key decision points

and actions.

Flucycloxuron Disposal Workflow

Flucycloxuron Waste Generated Identify Waste Type

Aqueous Waste
Liquid

Solid Waste (PPE, etc.)Contaminated Solids

Empty Containers

Original Containers

Segregate and Collect in
Designated Containers Label Container Correctly Store in Satellite

Accumulation Area Contact EHS for Disposal Scheduled Waste Pickup Proper Disposal by
Licensed Vendor
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the safe disposal of Flucycloxuron waste in a

laboratory setting.

By adhering to these procedures, you contribute to a safer research environment and ensure

that your groundbreaking work does not come at the cost of environmental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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